Cas no 123629-45-8 (5-Pyrimidinecarboxylic acid,4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid,4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethyl ester
• CAS No: 123629-45-8
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• MDL: MFCD00447075
• CID: 878977
• Update Time: 2025-08-05

5-Pyrimidinecarboxylic acid,4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid,4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethyl ester
• Ethyl 4-furan-2-yl-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• MDL： MFCD00447075

Computed Properties

• Exact Mass: 266.073
• Monoisotopic Mass: 266.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on 5-Pyrimidinecarboxylic acid,4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethyl ester

5-Pyrimidinecarboxylic acid,4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethyl ester and Its Significance in Modern Chemical Biology

The compound with the CAS no. 123629-45-8, known as 5-Pyrimidinecarboxylic acid,4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethyl ester, represents a fascinating molecule in the realm of chemical biology. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their diverse pharmacological properties and potential applications in drug discovery. The structural features of this molecule, particularly its fused ring system and functional groups, make it a promising candidate for further investigation in various therapeutic areas.

At the core of this compound's structure lies a pyrimidine core, which is a fundamental scaffold in many bioactive molecules. Pyrimidines are essential components of nucleic acids and play a crucial role in cellular processes. The modification of the pyrimidine ring with various substituents can lead to compounds with enhanced biological activity. In the case of 5-Pyrimidinecarboxylic acid,4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethyl ester, the presence of a furanyl group at the 4-position and a thioxo group at the 2-position introduces unique electronic and steric properties that can influence its interaction with biological targets.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The ethyl ester functionality at the carboxyl group provides a versatile handle for further chemical modifications, allowing chemists to explore new derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of analogs is often required to optimize potency and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging machine learning algorithms and large datasets, scientists can identify promising candidates for further experimental validation. In this context, 5-Pyrimidinecarboxylic acid,4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethyl ester has been computationally screened for its potential interactions with various biological targets. Preliminary results suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to inflammatory diseases and cancer.

The furanyl group in this compound is particularly noteworthy due to its ability to engage in hydrogen bonding and π-stacking interactions. These interactions are critical for the binding affinity of small molecules to their targets. Additionally, the thioxo group introduces a sulfur atom into the structure, which can participate in coordination with metal ions or form disulfide bonds with biomolecules. Such structural features are often exploited in drug design to enhance binding specificity and stability.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial assays have shown that it demonstrates moderate inhibitory activity against several kinases involved in cell signaling pathways. These pathways are frequently dysregulated in diseases such as cancer and inflammation. The ability of 5-Pyrimidinecarboxylic acid,4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethyl ester to modulate these pathways suggests its potential as a lead compound for further development.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include condensation reactions to form the pyrimidine ring system followed by functionalization at specific positions using directed ortho-metalation or other palladium-catalyzed reactions. The introduction of the ethyl ester group is typically achieved through esterification reactions under controlled conditions to ensure high yield and purity.

As research continues to progress, new methodologies for synthesizing complex heterocycles like this one are being developed. Catalytic asymmetric methods have emerged as powerful tools for constructing chiral centers with high enantioselectivity. These advances not only improve synthetic efficiency but also allow for the preparation of enantiomerically pure compounds that can exhibit enhanced pharmacological properties.

The role of computational modeling in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound binds to its targets at an atomic level. These studies can help refine lead structures by predicting binding modes and identifying key interaction points.

In conclusion,5-Pyrimidinecarboxylic acid,4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, ethyl ester (CAS no. 123629-45-8) represents a promising molecule with significant potential in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation. As research methodologies continue to evolve，this compound will likely play a crucial role in developing novel therapeutic agents for various diseases.